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Compound of Interest

Compound Name: Diethylditelluride

Cat. No.: B15479550

Diethylditelluride is an organotellurium compound with distinct chemical and physical
properties. This guide provides a concise overview of its fundamental molecular characteristics.

Molecular Formula and Weight

The core identity of a chemical compound is established by its molecular formula and weight.
Diethylditelluride consists of carbon, hydrogen, and tellurium atoms.

Property Value Reference
Molecular Formula C4H10Te2 [1]
Molecular Weight 313.32 g/mol [1]

Structural and Chemical Identity

e Chemical Name: Diethylditelluride[1]
e Synonyms: Ethyl ditelluride[1]
e CAS Number: 26105-63-5[1]

The structure of diethylditelluride features a ditelluride bond (Te-Te), which is a key aspect of
its chemistry and reactivity. The dynamic nature of this bond allows for reversible exchange
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reactions, a property that has been explored in the context of dynamic combinatorial chemistry
and the development of self-healing materials.[2]

It is important to distinguish diethylditelluride (C4H10Te2) from the related compound diethyl
telluride (C4H10Te), which has a single tellurium atom and a molecular weight of 185.7 g/mol .

[3114]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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